Cas no 1038827-92-7 ({5H,6H,7H,8H-Imidazo1,2-apyridin-2-yl}methanol)
{5H,6H,7H,8H-Imidazo1,2-apyridin-2-yl}methanol Chemical and Physical Properties
Names and Identifiers
-
- 5,6,7,8-tetrahydro-Imidazo[1,2-a]pyridine-2-methanol
- DB-118216
- CS-0102349
- EN300-269812
- SCHEMBL871216
- JXGABCNWHINBSK-UHFFFAOYSA-N
- 5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-ylmethanol
- 5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-ylmethanol
- 1038827-92-7
- {5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methanol
- (5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-2-yl)methanol
- Z1486006983
- {5H,6H,7H,8H-Imidazo1,2-apyridin-2-yl}methanol
-
- MDL: MFCD21336203
- Inchi: 1S/C8H12N2O/c11-6-7-5-10-4-2-1-3-8(10)9-7/h5,11H,1-4,6H2
- InChI Key: JXGABCNWHINBSK-UHFFFAOYSA-N
- SMILES: OCC1=CN2C(CCCC2)=N1
Computed Properties
- Exact Mass: 152.094963011g/mol
- Monoisotopic Mass: 152.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 38Ų
{5H,6H,7H,8H-Imidazo1,2-apyridin-2-yl}methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM416705-100mg |
{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methanol |
1038827-92-7 | 95%+ | 100mg |
$450 | 2022-06-14 | |
| Chemenu | CM416705-1g |
{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methanol |
1038827-92-7 | 95%+ | 1g |
$1004 | 2023-01-20 | |
| eNovation Chemicals LLC | Y1004161-5g |
5,6,7,8-tetrahydro-Imidazo[1,2-a]pyridine-2-methanol |
1038827-92-7 | 95% | 5g |
$1230 | 2024-07-24 | |
| TRC | H325713-10mg |
{5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol |
1038827-92-7 | 10mg |
$ 70.00 | 2022-06-04 | ||
| TRC | H325713-50mg |
{5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol |
1038827-92-7 | 50mg |
$ 250.00 | 2022-06-04 | ||
| TRC | H325713-100mg |
{5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol |
1038827-92-7 | 100mg |
$ 365.00 | 2022-06-04 | ||
| Enamine | EN300-269812-0.05g |
{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methanol |
1038827-92-7 | 95% | 0.05g |
$266.0 | 2023-09-11 | |
| Enamine | EN300-269812-0.1g |
{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methanol |
1038827-92-7 | 95% | 0.1g |
$396.0 | 2023-09-11 | |
| Enamine | EN300-269812-0.25g |
{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methanol |
1038827-92-7 | 95% | 0.25g |
$567.0 | 2023-09-11 | |
| Enamine | EN300-269812-0.5g |
{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methanol |
1038827-92-7 | 95% | 0.5g |
$891.0 | 2023-09-11 |
{5H,6H,7H,8H-Imidazo1,2-apyridin-2-yl}methanol Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on {5H,6H,7H,8H-Imidazo1,2-apyridin-2-yl}methanol
Introduction to {5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol (CAS No. 1038827-92-7)
{5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol (CAS No. 1038827-92-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.
The chemical structure of {5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol features a fused imidazole and pyridine ring system with a methanol substituent. This specific arrangement of functional groups imparts the compound with distinct chemical and biological properties that make it a promising candidate for various pharmaceutical applications. Recent studies have highlighted its potential as a lead compound in the development of new drugs for neurological disorders and cancer.
In terms of synthesis, {5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol can be prepared through a series of well-documented organic reactions. One common approach involves the condensation of an appropriate pyridine derivative with an imidazole precursor, followed by reduction and functional group manipulation to introduce the methanol moiety. The synthetic route is highly modular and allows for the introduction of various substituents at different positions on the imidazopyridine scaffold, thereby enabling the exploration of structure-activity relationships (SAR) in drug discovery.
The biological activity of {5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol has been extensively studied in both in vitro and in vivo models. In vitro assays have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has shown significant neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases like Alzheimer's and Parkinson's disease.
In vivo studies have further validated these findings. For instance, administration of {5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol to animal models of inflammatory diseases has resulted in reduced inflammation and improved tissue repair. Similarly, in models of neurological disorders, this compound has been shown to ameliorate cognitive deficits and enhance motor function.
The pharmacokinetic properties of {5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol have also been investigated to ensure its suitability as a therapeutic agent. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability. It also demonstrates low toxicity and high selectivity for its target receptors.
In the context of drug development, {5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol has shown promise as a lead compound for further optimization. Ongoing research is focused on enhancing its potency and selectivity through structural modifications. For example, the introduction of additional functional groups or changes in the substituents on the imidazopyridine scaffold can potentially improve its binding affinity to specific receptors or enzymes involved in disease pathways.
Moreover, the potential therapeutic applications of {5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol extend beyond inflammation and neuroprotection. Recent studies have explored its anti-cancer properties. In vitro experiments have demonstrated that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and blocking cell cycle progression. These findings suggest that it may have utility as an adjunct therapy in cancer treatment.
In conclusion,{5H,6H,7H,8H-Imidazo[1,2-a]pyridin-2-yl}methanol (CAS No. 1038827-92-7) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential,{5H,6H,7H,8H-imidazo [1, 2-a] pyridine - 2 - yl } methanol is poised to play a significant role in advancing our understanding and treatment of various diseases.
1038827-92-7 ({5H,6H,7H,8H-Imidazo1,2-apyridin-2-yl}methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)